Cas no 731772-67-1 (2-Bromo-4-(2-cyanophenyl)-1-butene)

• Product Name: 2-Bromo-4-(2-cyanophenyl)-1-butene
• CAS No: 731772-67-1
• MF: C₁₁H₁₀BrN
• MW: 236.107801914215
• MDL: MFCD00671917
• CID: 870080
• PubChem ID: 24721753
• Update Time: 2025-04-19

2-Bromo-4-(2-cyanophenyl)-1-butene Chemical and Physical Properties

Names and Identifiers

• 2-(3-bromobut-3-enyl)benzonitrile
• 2-Bromo-4-(2-cyanophenyl)-1-butene
• 2-Bromo-4-(2-cyanophenyl)but-1-ene
• 2-(3-Bromobut-3-en-1-yl)benzonitrile
• 2-(3-bromo-but-3-enyl)-benzonitrile
• AG-G-88966
• CTK5D7452
• OR01941
• AKOS016016741
• DTXSID80641132
• MFCD00671917
• 731772-67-1

• MDL： MFCD00671917
• Inchi： 1S/C11H10BrN/c1-9(12)6-7-10-4-2-3-5-11(10)8-13/h2-5H,1,6-7H2
• InChI Key： BSSGDFZRWCQAER-UHFFFAOYSA-N
• SMILES： BrC(=C)CCC1C=CC=CC=1C#N

Computed Properties

• Exact Mass: 234.99966g/mol
• Monoisotopic Mass: 234.99966g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 226
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 23.8Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzonitriles